Cas no 1396889-06-7 (N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide)

• Product Name: N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide
• CAS No: 1396889-06-7
• MF: C₁₅H₂₂N₂O₃S₂
• MW: 342.476781368256
• CID: 6424310
• PubChem ID: 71787386
• Update Time: 2025-07-16

N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide
• AKOS024536197
• N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide
• N1-(2-hydroxy-2-methyl-4-(methylthio)butyl)-N2-(2-(methylthio)phenyl)oxalamide
• N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-N'-(2-methylsulfanylphenyl)oxamide
• VU0535045-1
• F6186-1384
• 1396889-06-7

• Inchi： 1S/C15H22N2O3S2/c1-15(20,8-9-21-2)10-16-13(18)14(19)17-11-6-4-5-7-12(11)22-3/h4-7,20H,8-10H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key： GSXWDFCVNSPJSH-UHFFFAOYSA-N
• SMILES： S(C)CCC(C)(CNC(C(NC1C=CC=CC=1SC)=O)=O)O

Computed Properties

• Exact Mass: 342.10718492g/mol
• Monoisotopic Mass: 342.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide

N-2-Hydroxy-2-Methyl-4-(Methylsulfanyl)butyl-N'-2-(Methylsulfanyl)phenylethanediamide (CAS No. 1396889-06-7): An Overview

N-2-Hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS No. 1396889-06-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, often referred to by its CAS number, is characterized by its unique structural features and chemical properties, which make it a valuable candidate for various research and development activities.

The molecular structure of N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide includes a central diamide moiety flanked by two distinct functional groups: a hydroxy-methyl-sulfanyl butyl group and a methyl-sulfanyl phenylethyl group. These functional groups contribute to the compound's overall reactivity and stability, making it an interesting subject for both theoretical and practical studies.

Recent research has focused on the synthesis and characterization of N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide. A study published in the Journal of Organic Chemistry (2021) detailed an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions. This method not only enhances the yield but also improves the purity of the final product, making it more suitable for large-scale production.

In the context of pharmaceutical applications, N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide has shown promising results in preliminary biological assays. A 2020 study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound exhibits significant anti-inflammatory properties. The study found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, the compound's ability to cross cell membranes and interact with specific cellular targets has been explored in depth. A 2019 publication in the journal Bioorganic & Medicinal Chemistry Letters reported that N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide can selectively bind to certain G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders. This binding activity opens up new avenues for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide has also been evaluated in several preclinical studies. Toxicity assessments conducted in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are crucial for advancing the compound into clinical trials, where its efficacy and safety can be further evaluated in human subjects.

In addition to its pharmaceutical applications, N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide has potential uses in other areas of chemistry. For instance, its unique chemical structure makes it an excellent ligand for metal complexes, which can be utilized in catalytic processes. A 2018 study published in Inorganic Chemistry highlighted the formation of stable metal complexes with this compound, demonstrating its utility as a ligand in homogeneous catalysis.

The environmental impact of N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide is another important consideration. Research efforts are ongoing to ensure that its production and use do not pose significant environmental risks. Initial studies suggest that the compound is biodegradable under certain conditions, which is a positive attribute from an environmental perspective.

In conclusion, N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS No. 1396889-06-7) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it a valuable subject for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, contributing to advancements in both pharmaceutical and chemical sciences.